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Nitro-paps Nitro-paps
Brand Name: Vulcanchem
CAS No.: 113516-70-4
VCID: VC0045937
InChI: InChI=1S/C17H21N5O6S.Na/c1-2-8-21(9-3-10-29(26,27)28)13-4-6-15(16(23)11-13)19-20-17-7-5-14(12-18-17)22(24)25;/h4-7,11-12,23H,2-3,8-10H2,1H3,(H,26,27,28);/q;+1/p-1
SMILES: CCCN(CCCS(=O)(=O)[O-])C1=CC(=C(C=C1)N=NC2=NC=C(C=C2)[N+](=O)[O-])O.[Na+]
Molecular Formula: C17H20N5NaO6S
Molecular Weight: 445.4 g/mol

Nitro-paps

CAS No.: 113516-70-4

Main Products

VCID: VC0045937

Molecular Formula: C17H20N5NaO6S

Molecular Weight: 445.4 g/mol

Nitro-paps - 113516-70-4

CAS No. 113516-70-4
Product Name Nitro-paps
Molecular Formula C17H20N5NaO6S
Molecular Weight 445.4 g/mol
IUPAC Name sodium;3-[3-hydroxy-4-[(5-nitropyridin-2-yl)diazenyl]-N-propylanilino]propane-1-sulfonate
Standard InChI InChI=1S/C17H21N5O6S.Na/c1-2-8-21(9-3-10-29(26,27)28)13-4-6-15(16(23)11-13)19-20-17-7-5-14(12-18-17)22(24)25;/h4-7,11-12,23H,2-3,8-10H2,1H3,(H,26,27,28);/q;+1/p-1
Standard InChIKey HKJSGHIZAWWIAC-UHFFFAOYSA-N
Isomeric SMILES CCCN(CCCS(=O)(=O)O)C1=CC(=O)C(=NNC2=NC=C(C=C2)[N+](=O)[O-])C=C1
SMILES CCCN(CCCS(=O)(=O)[O-])C1=CC(=C(C=C1)N=NC2=NC=C(C=C2)[N+](=O)[O-])O.[Na+]
Canonical SMILES CCCN(CCCS(=O)(=O)[O-])C1=CC(=C(C=C1)N=NC2=NC=C(C=C2)[N+](=O)[O-])O.[Na+]
Synonyms 2-(5-nitro-2-pyridylazo)-5-(N-propyl-N-sulfopropylamino)phenol
nitro-PAPS
PubChem Compound 3082664
Last Modified Nov 11 2021
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